Cas no 153088-76-7 (Z-Asp(OtBu)-bromomethylketone)

• Product Name: Z-Asp(OtBu)-bromomethylketone
• CAS No: 153088-76-7
• MF: C₁₇H₂₂BrNO₅
• MW: 400.264284610748
• MDL: MFCD00672490
• CID: 99030
• PubChem ID: 7020820
• Update Time: 2025-06-23

Z-Asp(OtBu)-bromomethylketone Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-bromo-4-oxo-3-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester,(3S)-
• tert-butyl (3S)-5-bromo-4-oxo-3-(phenylmethoxycarbonylamino)pentanoate
• Z-ASP(OTBU)-BROMOMETHYLKETONE
• 3-benzyloxycarbonylamino-5-bromo-4-oxo-pentanoic acid tert-butyl ester
• 5-benzyloxycarbonylamino-5-bromo-4-oxolpentanoic acid 4-tert-butyl ester
• Z-L-aspartic acid 4-tert-butyl ester 1-bromomethyl ketone
• Z-L-ASPARTIC ACID BETA-T-BUTYL ESTER BROMOMETHYLKETONE
• Z-L-aspartic acid beta-tert-butyl ester bromomethylketone
• PBVFTOAYKLEQQO-ZDUSSCGKSA-N
• DTXSID60427294
• 153088-76-7
• BDBM512561
• MFCD00672490
• (S)-3-benzyloxycarbonylamino-5-bromo-4-oxo-pentanoic acid tert-butyl ester
• (S)-tert-butyl 3-(benzyloxycarbonylamino)-5-bromo-4-oxopentanoate
• t-butyl (3s)-3-[[(benzyloxy)carbonyl]amino]-5-bromo-4-oxo-pentanoate
• AKOS025294582
• acs.jmedchem.1c00409_ST.154
• Z-Asp(OtBu)-bromomethyl ketone
• SCHEMBL79537
• Z-Asp(OtBu)-bromomethylketone

• MDL： MFCD00672490
• Inchi： 1S/C17H22BrNO5/c1-17(2,3)24-15(21)9-13(14(20)10-18)19-16(22)23-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,19,22)/t13-/m0/s1
• InChI Key： PBVFTOAYKLEQQO-ZDUSSCGKSA-N
• SMILES： BrCC([C@H](CC(=O)OC(C)(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 399.06800
• Monoisotopic Mass: 399.06814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.70000
• LogP: 3.36810

Z-Asp(OtBu)-bromomethylketone Security Information

• WGK Germany：3

Additional information on Z-Asp(OtBu)-bromomethylketone

Professional Introduction to Z-Asp(OtBu)-Bromomethylketone (CAS No. 153088-76-7)

Z-Asp(OtBu)-bromomethylketone is a specialized organic compound with the CAS number 153088-76-7, widely recognized in the field of pharmaceutical chemistry and bioconjugation. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and peptidomimetics. The unique structural features of Z-Asp(OtBu)-bromomethylketone, including its bromomethyl and ketone functionalities, make it an invaluable tool for chemists and biologists engaged in drug discovery and molecular design.

The significance of this compound lies in its ability to undergo selective reactions with nucleophiles, enabling the facile introduction of diverse functional groups into peptides and proteins. This property is particularly useful in the construction of enzyme inhibitors, which are critical for treating a range of diseases, including cancer, inflammation, and infectious disorders. Recent advancements in synthetic methodologies have further enhanced the utility of Z-Asp(OtBu)-bromomethylketone by improving reaction yields and reducing side products.

In the realm of protease inhibition, Z-Asp(OtBu)-bromomethylketone has been employed to develop novel inhibitors targeting serine proteases such as caspases and matrix metalloproteinases (MMPs). These enzymes play pivotal roles in cellular processes, including apoptosis and tissue degradation. By designing peptidomimetics that incorporate this compound, researchers have been able to create highly specific inhibitors with improved pharmacokinetic properties. For instance, studies have demonstrated that peptidomimetics derived from Z-Asp(OtBu)-bromomethylketone exhibit potent activity against caspase-3, a key enzyme involved in programmed cell death.

The bromomethyl group in Z-Asp(OtBu)-bromomethylketone allows for convenient conjugation with various biomolecules, including antibodies, peptides, and small organic molecules. This versatility has led to its widespread use in the development of targeted therapeutics and diagnostic agents. For example, researchers have utilized this compound to create bispecific antibodies that can simultaneously bind to two different antigens, enhancing therapeutic efficacy while minimizing side effects. Additionally, the ketone functionality provides a site for further derivatization, enabling the creation of complex molecular architectures.

Recent research has also highlighted the role of Z-Asp(OtBu)-bromomethylketone in the development of peptidomimetics with improved stability and bioavailability. Traditional peptide-based drugs often suffer from rapid degradation in vivo, limiting their therapeutic potential. By incorporating non-peptide moieties derived from this compound, scientists have been able to design molecules that resist enzymatic degradation while maintaining biological activity. These advancements have opened new avenues for drug development, particularly in the treatment of chronic diseases where long-term administration is required.

The synthesis of Z-Asp(OtBu)-bromomethylketone involves multi-step organic transformations that require precise control over reaction conditions. The use of advanced catalytic systems has enabled more efficient and sustainable production methods. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce desired functional groups with high selectivity and yield. These innovations not only improve the scalability of producing this compound but also reduce environmental impact by minimizing waste generation.

The applications of Z-Asp(OtBu)-bromomethylketone extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. In materials science, this compound has been used to functionalize polymers and surfaces for applications in biocompatible coatings and drug delivery systems. In agrochemicals, it serves as a precursor for synthesizing novel pesticides with enhanced efficacy and reduced environmental toxicity. These diverse applications underscore the broad utility and importance of this versatile intermediate.

The future prospects for Z-Asp(OtBu)-bromomethylketone are promising, with ongoing research aimed at expanding its applications and improving its synthetic methodologies. Advances in computational chemistry and machine learning are expected to accelerate the discovery of new derivatives with tailored properties. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will continue to drive innovation in drug discovery using this compound as a key building block.